Cas no 1550544-20-1 (3-Amino-N-(4,4,4-trifluorobutyl)benzene-1-sulfonamide)
3-Amino-N-(4,4,4-trifluorobutyl)benzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
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- 3-amino-N-(4,4,4-trifluorobutyl)benzene-1-sulfonamide
- 3-Amino-N-(4,4,4-trifluorobutyl)benzene-1-sulfonamide
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- MDL: MFCD25711364
- Inchi: 1S/C10H13F3N2O2S/c11-10(12,13)5-2-6-15-18(16,17)9-4-1-3-8(14)7-9/h1,3-4,7,15H,2,5-6,14H2
- InChI Key: ZXLKWSRULDHFDY-UHFFFAOYSA-N
- SMILES: S(C1C=CC=C(C=1)N)(NCCCC(F)(F)F)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 351
- XLogP3: 2
- Topological Polar Surface Area: 80.6
3-Amino-N-(4,4,4-trifluorobutyl)benzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A640925-10mg |
3-Amino-N-(4,4,4-trifluorobutyl)benzene-1-sulfonamide |
1550544-20-1 | 10mg |
$ 70.00 | 2022-05-31 | ||
| TRC | A640925-50mg |
3-Amino-N-(4,4,4-trifluorobutyl)benzene-1-sulfonamide |
1550544-20-1 | 50mg |
$ 230.00 | 2022-05-31 | ||
| TRC | A640925-100mg |
3-Amino-N-(4,4,4-trifluorobutyl)benzene-1-sulfonamide |
1550544-20-1 | 100mg |
$ 340.00 | 2022-05-31 | ||
| Enamine | EN300-200598-0.05g |
3-amino-N-(4,4,4-trifluorobutyl)benzene-1-sulfonamide |
1550544-20-1 | 95% | 0.05g |
$205.0 | 2023-09-16 | |
| Enamine | EN300-200598-0.1g |
3-amino-N-(4,4,4-trifluorobutyl)benzene-1-sulfonamide |
1550544-20-1 | 95% | 0.1g |
$306.0 | 2023-09-16 | |
| Enamine | EN300-200598-0.25g |
3-amino-N-(4,4,4-trifluorobutyl)benzene-1-sulfonamide |
1550544-20-1 | 95% | 0.25g |
$438.0 | 2023-09-16 | |
| Enamine | EN300-200598-0.5g |
3-amino-N-(4,4,4-trifluorobutyl)benzene-1-sulfonamide |
1550544-20-1 | 95% | 0.5g |
$691.0 | 2023-09-16 | |
| Enamine | EN300-200598-1.0g |
3-amino-N-(4,4,4-trifluorobutyl)benzene-1-sulfonamide |
1550544-20-1 | 95% | 1g |
$884.0 | 2023-06-08 | |
| Enamine | EN300-200598-2.5g |
3-amino-N-(4,4,4-trifluorobutyl)benzene-1-sulfonamide |
1550544-20-1 | 95% | 2.5g |
$1735.0 | 2023-09-16 | |
| Enamine | EN300-200598-5.0g |
3-amino-N-(4,4,4-trifluorobutyl)benzene-1-sulfonamide |
1550544-20-1 | 95% | 5g |
$2566.0 | 2023-06-08 |
3-Amino-N-(4,4,4-trifluorobutyl)benzene-1-sulfonamide Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on 3-Amino-N-(4,4,4-trifluorobutyl)benzene-1-sulfonamide
3-Amino-N-(4,4,4-Trifluorobutyl)Benzene-1-Sulfonamide: A Comprehensive Overview
3-Amino-N-(4,4,4-trifluorobutyl)benzene-1-sulfonamide, also known by its CAS number 1550544-20-1, is a versatile compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines an amino group attached to a benzene ring and a sulfonamide group linked to a trifluorobutyl chain. The presence of the trifluorobutyl group introduces interesting electronic and steric properties, making this compound highly valuable for research and industrial applications.
The synthesis of 3-Amino-N-(4,4,4-trifluorobutyl)benzene-1-sulfonamide involves a series of well-established organic reactions. The starting material is typically benzene-1-sulfonamide, which undergoes nucleophilic substitution with a trifluorobutyl amine derivative. This reaction is facilitated by the presence of a suitable base and is carried out under controlled conditions to ensure high yield and purity. The product is then purified using techniques such as column chromatography or recrystallization to obtain the final compound in its purest form.
The physical properties of CAS 1550544-20-1 are well-documented. It has a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility in water is relatively low, which makes it suitable for applications where hydrophobicity is desired. The compound exhibits a strong UV absorption band around 270 nm, indicating its potential use in optical materials or sensors.
Recent studies have highlighted the role of 3-Amino-N-(4,4,4-trifluorobutyl)benzene-1-sulfonamide in drug discovery. Researchers have found that this compound can act as a potent inhibitor of certain enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound shows significant activity against human topoisomerase IIα, making it a promising candidate for anticancer drug development.
In addition to its biological applications, CAS 1550544-20-1 has found use in materials science. Its unique electronic properties make it an excellent candidate for the development of advanced polymers and coatings. For example, scientists at the University of California have utilized this compound as a building block for creating self-healing polymers that can repair minor scratches and cracks without external intervention.
The introduction of the trifluorobutyl group into the structure of 3-Amino-N-(4,4,4-trifluorobutyl)benzene-1-sulfonamide significantly enhances its thermal stability and chemical resistance. These properties make it ideal for use in high-performance adhesives and sealants. Recent advancements in nanotechnology have also explored the use of this compound as a stabilizing agent for quantum dots, enhancing their photoluminescence efficiency and stability under harsh conditions.
In conclusion, CAS 1550544-20-1, or 3-Amino-N-(4,4,4-trifluorobutyl)benzene-1-sulfonamide, is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and properties continue to drive innovative research and development efforts. As new studies emerge, this compound is expected to play an even more critical role in advancing modern technologies and therapeutic solutions.
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